Cas no 81377-14-2 (4-Chloro-7-sulfobenzofurazan Ammonium Salt)

• Product Name: 4-Chloro-7-sulfobenzofurazan Ammonium Salt
• CAS No: 81377-14-2
• MF: C₆H₆ClN₃O₄S
• MW: 251.647538661957
• CID: 722828
• PubChem ID: 14298940
• Update Time: 2025-10-22

4-Chloro-7-sulfobenzofurazan Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-sulfonicacid, 7-chloro-, ammonium salt (1:1)
• 4-CHLORO-7-SULFOBENZOFURAZAN AMMONIUM SALT
• 4-Chloro-7-sulphobenzofurazan, aMMoniuM salt
• AMMONIUM 4-CHLORO-7-SULAIRENZOFURAZAN
• Ammonium 7-chloro-2,1,3-benzoxadiazole-4-sulfonate
• 4-chloro-7-sulfobenzofurazan
• 7-CHLORO-4-BENZOFURANSULFONIC ACID
• 7-CHLORO-4-BENZOFURANSULFONIC ACID,AMMONIUM SALT
• 7-CHLORO-4-SULFOBENZ-2-OXA-1,3-DIAZOLE A MMONIUM
• 7-Chloro-4-sulfobenzofurazane ammonium salt
• ammonium 4-chloro-2,1,3-benzoxadiazole-7-sulfonate
• AMMONIUM 4-CHLORO-7-SULFOBENZOFURAZAN
• SBF-CHLORIDE
• SBF-CL
• 2,1,3-Benzoxadiazole-4-sulfonic acid, 7-chloro-, ammonium salt (9CI)
• 4-Benzofurazansulfonic acid, 7-chloro-, ammonium salt (ZCI)
• 7-Chlorobenzofurazan-4-sulfonic acid ammonium salt
• 4-Benzofurazansulfonic acid, 7-chloro-, ammonium salt
• 7-chloro-2,1,3-benzoxadiazole-4-sulfonic acid amine
• 81377-14-2
• ACSBF
• MFCD00038995
• AKOS015902668
• 4-CHLORO-7-SULFOBENZOFURAZANAMMONIUMSALT
• 7-chlorobenzo[c][1,2,5]oxadiazole-4-sulfonic acid, ammonia salt
• 4-Chloro-7-sulfobenz-2-oxa-1,3-diazole ammonium salt
• 7-Chloro-4-benzofurazansulfonic acid ammonium salt
• azane;4-chloro-2,1,3-benzoxadiazole-7-sulfonic acid
• 7-Chloro-2,1,3-benzoxadiazole-4-sulfonic acid--ammonia (1/1)
• SCHEMBL591654
• DTXSID501001955
• 7-Chloro-2,1,3-benzoxadiazole-4-sulfonic acid ammonium salt
• 4-Chloro-7-sulfobenzofurazan Ammonium Salt

• Inchi： 1S/C6H3ClN2O4S.H3N/c7-3-1-2-4(14(10,11)12)6-5(3)8-13-9-6;/h1-2H,(H,10,11,12);1H3
• InChI Key： QFHXPBLOMHGYOC-UHFFFAOYSA-N
• SMILES： O=S(C1C2C(=NON=2)C(Cl)=CC=1)(O)=O.N

Computed Properties

• Exact Mass: 250.97700
• Monoisotopic Mass: 250.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 0.5
• Topological Polar Surface Area: 96.1

Experimental Properties

• Color/Form: Not available
• Density: 1.615 (estimate)
• Melting Point: >300 °C(lit.)
• Boiling Point: 505.6°C at 760 mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.6000 (estimate)
• PSA: 104.91000
• LogP: 2.52760
• Solubility: Not available

4-Chloro-7-sulfobenzofurazan Ammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 4-Chloro-7-sulfobenzofurazan Ammonium Salt

Comprehensive Guide to 4-Chloro-7-sulfobenzofurazan Ammonium Salt (CAS No. 81377-14-2): Properties, Applications, and Innovations

4-Chloro-7-sulfobenzofurazan Ammonium Salt (CAS No. 81377-14-2) is a specialized fluorescent derivatization reagent widely used in analytical chemistry and biochemical research. This compound, often abbreviated as SBD-F (Sulfobenzofurazan Fluorophore), is renowned for its high sensitivity in detecting thiols and amines, making it indispensable in HPLC analysis, protein labeling, and biomarker detection. Its unique chromophoric properties enable precise quantification of low-concentration analytes, aligning with the growing demand for high-throughput screening in pharmaceuticals and diagnostics.

The molecular structure of 4-Chloro-7-sulfobenzofurazan Ammonium Salt features a benzofurazan core coupled with a sulfonate group, enhancing water solubility—a critical factor for aqueous-phase reactions. Researchers prioritize this compound for its low background interference and excellent stability under physiological conditions, addressing common challenges in fluorescence-based assays. Recent studies highlight its role in cysteine profiling and redox homeostasis studies, topics trending in precision medicine and aging research.

Innovations in 4-Chloro-7-sulfobenzofurazan Ammonium Salt applications include its integration with nanoparticle-based sensors for real-time monitoring of cellular metabolites. This aligns with the surge in searches for "smart biosensors" and "lab-on-a-chip technologies." Additionally, its compatibility with mass spectrometry (MS) expands utility in proteomics workflows, a hot topic in AI-driven drug discovery pipelines.

From an industrial perspective, 81377-14-2 is pivotal in quality control for nutraceuticals and food safety testing, particularly in detecting sulfhydryl-containing additives. Regulatory agencies increasingly emphasize these applications, reflecting global interest in "clean-label ingredients" and "supplement authentication." The compound’s EC50 values and stoichiometric efficiency are frequently cited in peer-reviewed journals, underscoring its reliability.

Environmental scientists also leverage 4-Chloro-7-sulfobenzofurazan for tracing pollutant degradation pathways, capitalizing on its ultra-low detection limits. This resonates with searches on "green chemistry solutions" and "microplastic analysis." Future directions may explore its synergy with machine learning algorithms to predict reaction kinetics, a crossover between computational chemistry and experimental analytics.

In summary, CAS No. 81377-14-2 exemplifies the convergence of traditional derivatization techniques with modern analytical demands. Its versatility across life sciences, environmental monitoring, and material science ensures sustained relevance, while ongoing research unlocks novel applications in single-cell analysis and wearable diagnostics—key areas dominating scientific discourse today.